Cas no 110005-81-7 (Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-)

• Product Name: Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-
• CAS No: 110005-81-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1188375
• PubChem ID: 71335042
• Update Time: 2025-05-20

Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-
• 2-hydroxy-5-(2-hydroxyethyl)benzaldehyde
• 110005-81-7
• CS-0159271
• DTXSID20763069
• SCHEMBL5884389
• DB-182257

• Inchi： 1S/C9H10O3/c10-4-3-7-1-2-9(12)8(5-7)6-11/h1-2,5-6,10,12H,3-4H2
• InChI Key： JURUGWBLFREUBX-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives Tyrosols

Additional information on Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-

Benzaldehyde, 2-Hydroxy-5-(2-Hydroxyethyl)-: A Comprehensive Overview

Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)-, also known by its CAS number 110005-81-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with hydroxyl and hydroxyethyl groups. The presence of these functional groups imparts versatile chemical properties, making it a valuable component in various applications.

The molecular structure of Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- is notable for its aromatic ring with two hydroxyl groups at the 2 and 5 positions. The hydroxyl group at the 5 position is further substituted with an ethyl chain containing another hydroxyl group. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its reactivity in different chemical environments. Recent studies have highlighted the potential of this compound in synthesizing advanced materials, such as conducting polymers and bio-inspired sensors.

One of the most promising applications of Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- lies in its use as a precursor for the synthesis of biocompatible materials. Researchers have demonstrated that this compound can be effectively polymerized to form hydrogels with excellent mechanical properties and biodegradability. These hydrogels have shown potential in tissue engineering applications, where they can serve as scaffolds for cell growth and regeneration. The ability to tune the properties of these materials by modifying the structure of the starting compound has opened new avenues for personalized medicine.

In addition to its role in material science, Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- has also been explored for its potential in pharmaceutical applications. Recent studies have shown that this compound can act as a chelating agent, binding to metal ions and forming stable complexes. This property makes it a candidate for use in drug delivery systems, where it can enhance the bioavailability of therapeutic agents by protecting them from degradation in biological environments.

The synthesis of Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- typically involves multi-step organic reactions, including oxidation and substitution processes. Researchers have recently developed more efficient synthesis routes that minimize the use of hazardous reagents and reduce waste generation. These advancements align with the growing emphasis on green chemistry principles in modern chemical research.

In terms of physical properties, Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- exhibits a melting point of approximately 130°C and a boiling point around 180°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high due to the presence of multiple hydroxyl groups, which facilitate hydrogen bonding. These properties make it suitable for use in various solution-based chemical reactions.

The demand for Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- has been steadily increasing due to its diverse applications across multiple industries. As researchers continue to uncover new uses for this compound, it is expected to play an even more significant role in advancing technological innovations. Its compatibility with both synthetic and biological systems positions it as a key player in the development of next-generation materials and therapeutic agents.

In conclusion, Benzaldehyde, 2-hydroxy-5-(2-hydroxyethyl)- (CAS No: 110005-81-7) is a versatile compound with a wide range of applications in organic chemistry, materials science, and pharmaceuticals. Its unique molecular structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific domains.